6-methyl-4-((1-(quinoxaline-2-carbonyl)azetidin-3-yl)oxy)-2H-pyran-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-methyl-4-((1-(quinoxaline-2-carbonyl)azetidin-3-yl)oxy)-2H-pyran-2-one is a useful research compound. Its molecular formula is C18H15N3O4 and its molecular weight is 337.335. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photovoltaic and Electronic Applications
- Quinoline derivatives, similar in structure to the compound , have been explored for their photovoltaic properties. For instance, studies have demonstrated that certain quinoline derivatives can be used in the fabrication of organic–inorganic photodiode devices, showing significant photovoltaic properties under both dark and illuminated conditions. These materials have potential applications in solar cells and other electronic devices due to their ability to convert light into electrical energy efficiently (Zeyada, El-Nahass, & El-Shabaan, 2016).
Antimicrobial and Antifungal Activities
- Research on quinoline and pyran derivatives has also revealed antimicrobial and antifungal properties. Some studies have synthesized compounds that were tested against various microorganisms, showing a range of antimicrobial activities. This suggests potential for the development of new antimicrobial agents that could be used in treating infections resistant to current medications (Vyas, Chauhan, & Parikh, 2007).
Anticancer Research
- The structural analogues of quinoline have been evaluated for their anticancer properties. Certain derivatives have demonstrated potent cytotoxic effects against various cancer cell lines, including leukemia and lung carcinoma. This highlights the potential of quinoline derivatives in the development of new anticancer therapies, offering hope for more effective treatments against a range of cancers (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Anti-Inflammatory Applications
- In addition to antimicrobial and anticancer activities, quinoline derivatives have been investigated for their anti-inflammatory properties. Research into pyrano[3,2-c]quinoline analogues, for instance, has shown promising results in inhibiting cytokine release, suggesting potential applications in treating inflammatory diseases (Upadhyay, Dodia, Khunt, Chaniara, & Shah, 2018).
Properties
IUPAC Name |
6-methyl-4-[1-(quinoxaline-2-carbonyl)azetidin-3-yl]oxypyran-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N3O4/c1-11-6-12(7-17(22)24-11)25-13-9-21(10-13)18(23)16-8-19-14-4-2-3-5-15(14)20-16/h2-8,13H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBEJYAZTOBULMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C3=NC4=CC=CC=C4N=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.